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Compound of Interest

Compound Name: Boc-Met(02)-OH

Cat. No.: B558267

In-Depth Technical Guide to Boc-Met(02)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-L-methionine sulfone, commonly referred to as Boc-Met(02)-OH, is a
crucial amino acid derivative employed in synthetic peptide chemistry. Its primary application
lies in solid-phase peptide synthesis (SPPS), where the oxidation-resistant sulfone moiety
ensures the integrity of the methionine residue throughout the synthetic process. This guide
provides a comprehensive overview of the chemical properties, synthesis, analytical
characterization, and applications of Boc-Met(02)-OH.

Chemical Properties and Identification

Boc-Met(02)-OH is a white to off-white powder. The tert-butoxycarbonyl (Boc) protecting group
on the alpha-amino function is acid-labile, a key feature in Boc-based SPPS. The sulfone group
is stable under the conditions of peptide synthesis, preventing the unwanted oxidation of the
methionine side chain to the sulfoxide or other byproducts.
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Property Value References
CAS Number 60280-45-7 [1]
Molecular Formula C10H19NO6S [1]
Molecular Weight 281.33 g/mol [1]

(2S)-2-[(tert-
IUPAC Name butoxycarbonyl)amino]-4- [1]

(methylsulfonyl)butanoic acid

Boc-L-methionine sulfone, N-
Synonyms alpha-t-Butoxycarbonyl-L- [1]

methionine sulfone

Appearance White to off-white powder [1]

Storage 2-8 °C [1]

Synthesis of Boc-Met(O2)-OH

The synthesis of Boc-Met(02)-OH is typically achieved through the oxidation of the
corresponding sulfide, N-Boc-L-methionine (Boc-Met-OH). Common oxidizing agents for this
transformation include meta-chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide in the
presence of a catalyst.

Experimental Protocol: Oxidation of Boc-Met-OH

Materials:

N-Boc-L-methionine (Boc-Met-OH)

meta-Chloroperoxybenzoic acid (m-CPBA) or Hydrogen peroxide (30%) and a suitable
catalyst (e.g., sodium tungstate)

Dichloromethane (DCM) or another suitable solvent

Saturated aqueous sodium bicarbonate solution
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Saturated aqueous sodium sulfite solution

1 M Hydrochloric acid

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography
Procedure using m-CPBA:

 Dissolve N-Boc-L-methionine in dichloromethane.
e Cool the solution in an ice bath.

e Add a solution of m-CPBA (approximately 2.2 equivalents) in dichloromethane dropwise to
the cooled solution.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
sulfite.

e Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to yield Boc-Met(02)-OH as a white solid.

Procedure using Hydrogen Peroxide and a Catalyst:

» Dissolve N-Boc-L-methionine and a catalytic amount of sodium tungstate in a suitable
solvent such as methanol or a mixture of solvents.

o Add hydrogen peroxide (30% aqueous solution, excess) dropwise to the solution.
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Stir the reaction at room temperature and monitor its progress by TLC.

Upon completion, quench the excess hydrogen peroxide by the addition of a reducing agent
like sodium sulfite.

Work up the reaction as described in the m-CPBA procedure.

Purify the product by silica gel column chromatography.

Analytical Characterization

The purity and identity of Boc-Met(02)-OH are typically confirmed using a combination of
chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a standard method for assessing the purity of Boc-
protected amino acids.

Typical HPLC Conditions:

Parameter Condition

Column C18, 5 um, 4.6 x 250 mm

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in acetonitrile

A linear gradient from 10% to 90% B over 20-30

Gradient )

minutes
Flow Rate 1.0 mL/min
Detection UV at 210-220 nm

_ _ Boc-Met(O2)-OH is more polar than Boc-Met-
Expected Retention Time ) ] )
OH and will have a shorter retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H and 3C NMR spectroscopy are used to confirm the structure of the final product.
Expected *H NMR Spectral Features (in CDCIs):

o ~1.45 ppm: A singlet corresponding to the 9 protons of the tert-butyl group of the Boc
protector.

o ~2.2-2.6 ppm: Multiplets corresponding to the (3- and y-protons of the butanoic acid chain.
o ~3.0 ppm: A singlet for the 3 protons of the methylsulfonyl group.
e ~4.4 ppm: A multiplet for the a-proton.

e ~5.3 ppm: A broad signal for the NH proton of the carbamate.

e ~9.0-10.0 ppm: A broad signal for the carboxylic acid proton.
Expected 3C NMR Spectral Features (in CDCIs):

e ~28.3 ppm: The three methyl carbons of the Boc group.

e ~29.7 ppm: The (-carbon of the butanoic acid chain.

e ~43.0 ppm: The methyl carbon of the sulfonyl group.

e ~52.5 ppm: The a-carbon.

e ~53.0 ppm: The y-carbon.

e ~80.5 ppm: The quaternary carbon of the Boc group.

e ~155.8 ppm: The carbonyl carbon of the Boc group.

e ~174.0 ppm: The carboxylic acid carbon.

Application in Solid-Phase Peptide Synthesis

Boc-Met(02)-OH is utilized in Boc-SPPS to prevent the oxidation of the methionine side chain,
which can occur during repetitive acidolytic deprotection steps or the final cleavage from the
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resin.

Boc-SPPS Workflow

The general workflow for incorporating an amino acid in Boc-SPPS involves the following
steps:

Boc Deprotection Neutralization > Amino Acid Coupling
(e.g., TFAin DCM) (e.g., DIEAin DCM) (Boc-AA-OH, Coupling Reagent)
T Y
Wash

Resin-Peptide-NH-Boc < (DCM, DMF)

Repeat Cycle

Click to download full resolution via product page

Caption: General cycle for amino acid incorporation in Boc-SPPS.

Signaling Pathways

Boc-Met(02)-OH is a synthetic building block and is not directly involved in biological signaling
pathways. However, the peptides synthesized using this protected amino acid may be
designed to interact with and modulate various signaling pathways in biological systems. The
stability imparted by the sulfone group ensures that the synthesized peptide maintains its
intended structure and function for biological assays.

Conclusion

Boc-Met(02)-OH is an indispensable tool for peptide chemists, providing a reliable method to
incorporate methionine into synthetic peptides without the risk of side-chain oxidation. The
straightforward synthesis and clear analytical characterization methods make it a valuable
reagent for the development of therapeutic peptides and other bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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